Cas no 70218-66-5 ((2R)-2-[(4-chlorobenzyl)amino]butan-1-ol)

(2R)-2-[(4-chlorobenzyl)amino]butan-1-ol structure
70218-66-5 structure
Product Name:(2R)-2-[(4-chlorobenzyl)amino]butan-1-ol
CAS No:70218-66-5
MF:C11H16ClNO
MW:213.703842163086
CID:1742057
PubChem ID:112202
Update Time:2025-04-21

(2R)-2-[(4-chlorobenzyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-[(4-chlorobenzyl)amino]butan-1-ol
    • 1-Butanol, 2-(((4-chlorophenyl)methyl)amino)-, (2R)-
    • 1-Butanol, 2-(((4-chlorophenyl)methyl)amino)-, (R)-(-)-
    • 1-butanol, 2-[[(4-chlorophenyl)methyl]amino]-, (2R)-
    • (R)-2-[[(4-Chlorophenyl)methyl]amino]-1-butanol
    • 2-[(4-chlorobenzyl)amino]-1-butanol
    • 2-[(4-chlorophenyl)methylamino]butan-1-ol
    • AKOS017269334
    • SCHEMBL10706332
    • 2-[(4-chlorobenzyl)amino]butan-1-ol
    • 70218-66-5
    • STK510824
    • AKOS001477918
    • 2-{[(4-chlorophenyl)methyl]amino}butan-1-ol
    • Inchi: 1S/C11H16ClNO/c1-2-11(8-14)13-7-9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3
    • InChI Key: MSPQTZWVTYYOJB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(CO)CC

Computed Properties

  • Exact Mass: 213.09218
  • Monoisotopic Mass: 213.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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